Cas no 1089328-67-5 (4-Bromoisoquinoline-1-carboxamide)

• Product Name: 4-Bromoisoquinoline-1-carboxamide
• CAS No: 1089328-67-5
• MF: C₁₀H₇BrN₂O
• MW: 251.079381227493
• CID: 2853405
• PubChem ID: 23532032
• Update Time: 2025-09-26

4-Bromoisoquinoline-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-Bromoisoquinoline-1-carboxamide
• 1089328-67-5
• SCHEMBL14514051

• Inchi： 1S/C10H7BrN2O/c11-8-5-13-9(10(12)14)7-4-2-1-3-6(7)8/h1-5H,(H2,12,14)
• InChI Key： IRGPTLJPQGLHPS-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(N)=O)C2C=CC=CC=21

Computed Properties

• Exact Mass: 249.97418Da
• Monoisotopic Mass: 249.97418Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 56Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives